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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dolichols are long-chain, unsaturated polyisoprenoid alcohols that play a crucial role in various
cellular processes within eukaryotes. In plants, they are essential lipid carriers for the sugars
used in protein N-glycosylation, a vital modification affecting protein folding and trafficking in
the endoplasmic reticulum. The chain length of dolichols can vary, but in model organisms like
Arabidopsis thaliana, dolichols with 80 carbon atoms (C80-Dolichol) are one of the most
abundant and biologically significant forms.[1] Accurate quantification of C80-Dolichol is critical
for understanding its role in plant development, stress responses, and overall lipid metabolism.

[1]

This document provides a detailed protocol for the extraction, identification, and quantification
of C80-Dolichol from plant tissues using High-Performance Liquid Chromatography coupled
with Mass Spectrometry (HPLC-MS), a highly sensitive and selective analytical technique.[2][3]

Experimental Workflow

The overall workflow for the quantification of C80-Dolichol from plant tissues is depicted below.
The process begins with tissue harvesting and progresses through lipid extraction, sample
purification, and final analysis by LC-MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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